Cas no 57158-62-0 (Cobaltate(1-),[dimethyl3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoato(3-)-N21,N22,N23,N24]-,hydrogen, (SP-4-2)- (9CI))

• Product Name: Cobaltate(1-),[dimethyl3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoato(3-)-N21,N22,N23,N24]-,hydrogen, (SP-4-2)- (9CI)
• CAS No: 57158-62-0
• MF: C₃₅H₃₆CoN₄O₆
• MW: 667.616749763489
• CID: 373124
• PubChem ID: 6443316
• Update Time: 2025-04-19

Cobaltate(1-),[dimethyl3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoato(3-)-N21,N22,N23,N24]-,hydrogen, (SP-4-2)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cobaltate(1-),[dimethyl3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoato(3-)-N21,N22,N23,N24]-,hydrogen, (SP-4-2)- (9CI)
• biliverdin IX alpha dimethyl ester
• cobalt(2+),(5Z)-3-ethenyl-5-[[(5Z)-5-[[5-[(Z)-(3-ethenyl-4-methyl-5-oxidopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methylidene]-4-(3-methoxy-3-oxopropyl)-3-methylpyrro
• 21H-Biline,cobaltate(1-) deriv.
• 21H-Biline-8,12-dipropanoic acid,3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-,dimethyl ester, cobalt complex
• 3,18-Diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic acid, dimethyl ester
• cobalt(2+);(5Z)-3-ethenyl-5-[[(5Z)-5-[[5-[(Z)-(3-ethenyl-4-methyl-5-oxidopyrrol-2-ylidene)methyl]-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methylidene]-4-(3-methoxy-3-oxopropyl)-3-methylpyrrol-2-yl]methylidene]-4-methylpyrrol-2-olate
• 57158-62-0

• Inchi： 1S/C35H38N4O6.Co/c1-9-22-21(6)34(42)39-29(22)16-27-20(5)25(12-14-33(41)45-8)31(37-27)17-30-24(11-13-32(40)44-7)19(4)26(36-30)15-28-18(3)23(10-2)35(43)38-28;/h9-10,15-17,37H,1-2,11-14H2,3-8H3,(H,38,43)(H,39,42);/q;+2/p-2/b28-15-,29-16-,30-17-;
• InChI Key： AXLAWJRQHZXBNG-NTSDOMACSA-L
• SMILES： [Co+2].O(C)C(CCC1C(C)=C(/C=C2/C(C=C)=C(C)C(=N/2)[O-])NC=1/C=C1/C(CCC(=O)OC)=C(C)C(C=C2C(C)=C(C=C)C(=N2)[O-])=N/1)=O |t:35|

Computed Properties

• Exact Mass: 667.196678g/mol
• Monoisotopic Mass: 667.196678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 13
• Complexity: 1600
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: 2.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Bilirubins